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Compound of Interest

Compound Name: GSK 4027

Cat. No.: B607841

GSK4027 is a potent and selective chemical probe for the bromodomains of p300/CBP-
associated factor (PCAF) and general control nonderepressible 5 (GCNb5), two closely related
histone acetyltransferases (HATS). These enzymes play a crucial role in epigenetic regulation
by acetylating histone and non-histone proteins, thereby modulating gene expression. Their
dysregulation has been implicated in a variety of diseases, including cancer and inflammatory
conditions. This technical guide provides an in-depth overview of the function, mechanism of
action, and experimental characterization of GSK4027 for researchers, scientists, and drug
development professionals.

Core Function and Mechanism of Action

GSK4027 functions as a competitive inhibitor of the PCAF/GCN5 bromodomains.
Bromodomains are protein modules that recognize and bind to acetylated lysine residues on
other proteins, a key mechanism for the recruitment of transcriptional machinery to specific
genomic loci. By occupying the acetyl-lysine binding pocket of the PCAF/GCN5 bromodomains,
GSK4027 prevents their interaction with acetylated histones and other proteins. This disruption
of protein-protein interactions inhibits the recruitment of PCAF/GCN5-containing complexes to
chromatin, thereby modulating the transcription of target genes.

Quantitative Data Summary

The following tables summarize the key quantitative data for GSK4027, demonstrating its high
potency and selectivity.
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Table 1: In Vitro Potency of GSK4027

Target Assay Value Reference
PCAF TR-FRET pIC50 7.4 +0.11 [1]
PCAF BROMOscan pKi [1]
GCN5 BROMOscan pKi [1]
PCAF NanoBRET pIC50 [1]

ble 2: Selectivi file of GSKAO

Selectivity vs.

Target Assay Value (pIC50) Reference
PCAFI/GCN5

BRD4 BD1 TR-FRET <43 >1000-fold [1]

BRD9 TR-FRET 5.1 +0.08 ~200-fold [1]

BET Family BROMOscan - >18,000-fold

Wider

Bromodomain BROMOscan - >70-fold

Families

Signaling Pathways

PCAF and GCNS5 are integral components of large multi-protein complexes that act as

transcriptional co-activators. They are involved in numerous signaling pathways that regulate

cell growth, differentiation, and immune responses.
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Caption: Overview of PCAF/GCNS5 signaling pathways and the inhibitory action of GSK4027.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are
based on the methods described in the primary literature.

Time-Resolved Fluorescence Resonance Energy
Transfer (TR-FRET) Assay

This assay is used to measure the binding affinity of GSK4027 to the PCAF bromodomain in a
competitive binding format.
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Materials:

Recombinant PCAF bromodomain (tagged, e.g., with His or GST)
Biotinylated acetylated histone peptide ligand

Europium-labeled streptavidin (donor fluorophore)
Allophycocyanin-labeled anti-tag antibody (acceptor fluorophore)
GSK4027

Assay buffer (e.g., 50 mM HEPES pH 7.5, 100 mM NacCl, 0.1% BSA)

384-well low-volume black plates

Procedure:

Prepare a serial dilution of GSK4027 in assay buffer.
In a 384-well plate, add the GSK4027 dilutions.

Add a pre-mixed solution of the PCAF bromodomain and the biotinylated histone peptide to

each well.

Add a pre-mixed solution of Europium-labeled streptavidin and allophycocyanin-labeled anti-
tag antibody to each well.

Incubate the plate at room temperature for a specified time (e.g., 60 minutes) in the dark.

Read the plate on a TR-FRET compatible plate reader, measuring the emission at two
wavelengths (e.g., 620 nm for the donor and 665 nm for the acceptor) after excitation at a
suitable wavelength (e.g., 320 nm).

Calculate the TR-FRET ratio (acceptor emission / donor emission) and plot the results
against the GSK4027 concentration to determine the pIC50.
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Caption: Workflow for the TR-FRET competitive binding assay.

BROMOscan® Assay

BROMOscan® is a competition binding assay that measures the ability of a compound to
displace a ligand from a DNA-tagged bromodomain. The amount of bromodomain bound to the
ligand-functionalized beads is measured by gPCR. This assay is used to determine the
selectivity of GSK4027 against a panel of bromodomains.

General Protocol Outline:

e Bromodomain-tagged T7 phage is incubated with a compound of interest (GSK4027).

e The mixture is then added to wells containing an immobilized ligand for the bromodomain.

o After an equilibration period, the unbound phage is washed away.

e The amount of bound phage is quantified by gPCR of the T7 phage DNA.

e The results are compared to a control (DMSO) to determine the percent of binding inhibition.

» Binding constants (Ki) are calculated from the dose-response curves.

NanoBRET™ Target Engagement Assay

The NanoBRET™ (Bioluminescence Resonance Energy Transfer) assay is a live-cell assay
used to quantify the engagement of GSK4027 with the PCAF bromodomain in a cellular
environment.

Materials:

o HEK?293 cells
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o Expression vectors for PCAF-NanoLuc® fusion protein and HaloTag®-Histone H3.3 fusion
protein

e NanoBRET™ Nano-Glo® Substrate

e HaloTag® NanoBRET™ 618 Ligand

e GSK4027

e Opti-MEM® | Reduced Serum Medium
» 96-well white plates

Procedure:

o Co-transfect HEK293 cells with the PCAF-NanoLuc® and HaloTag®-Histone H3.3
expression vectors.

o After 24 hours, harvest the cells and resuspend them in Opti-MEM®.

e Add the HaloTag® NanoBRET™ 618 Ligand to the cell suspension and incubate.
» Dispense the cells into a 96-well white plate.

» Add serial dilutions of GSK4027 to the wells.

e Add the NanoBRET™ Nano-Glo® Substrate to all wells.

» Read the plate on a luminometer capable of measuring filtered luminescence at 460 nm
(donor emission) and >600 nm (acceptor emission).

o Calculate the NanoBRET™ ratio and plot against the GSK4027 concentration to determine
the cellular pIC50.
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Caption: Workflow for the NanoBRET™ target engagement assay.

Conclusion
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GSK4027 is a valuable research tool for investigating the biological roles of the PCAF and
GCN5 bromodomains. Its high potency and selectivity make it suitable for use in a variety of in
vitro and cellular assays to probe the function of these epigenetic regulators in health and
disease. The experimental protocols and data presented in this guide provide a comprehensive
resource for researchers utilizing this chemical probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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